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Compound of Interest

Compound Name: (Cyclopentyloxy)(methyl)amine

CAS No.: 1545691-27-7

Cat. No.: B2610056

Get Quote

Product Identification & Core Chemistry
Compound Name: (Cyclopentyloxy)(methyl)amine hydrochloride[1]

Synonyms:

-Methoxy-

-cyclopentylamine hydrochloride (incorrect nomenclature, often confused);

-Cyclopentyl-

-methylhydroxylamine hydrochloride.[1]

Chemical Structure: A secondary alkoxyamine salt where the nitrogen is substituted by a

methyl group and the oxygen by a cyclopentyl group.

Class Behavior: Belongs to the

-dialkylhydroxylamine family (related to Weinreb amine salts).[1] These compounds exhibit
significantly higher hydrolytic stability than their ester or imine counterparts due to the
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-effect and lack of a good leaving group under neutral conditions.[1]

Part 1: Stability Profile & Executive Summary[1]
Status: High Stability in Acidic/Neutral Aqueous Media. (Cyclopentyloxy)(methyl)amine
hydrochloride is kinetically stable in water at ambient temperatures (

) provided the pH remains

.[1]

Condition Stability Rating Primary Risk Factor

Solid State (Dry) High

Hygroscopicity: The HCl salt

avidly absorbs atmospheric

moisture, leading to

deliquescence and weighing

errors.[1]

Water (pH 1–6) High

Minimal hydrolysis.[1] Stable

for weeks at

.

Water (pH > 8) Moderate/Low

Free Base Liberation:

Deprotonation yields the free

amine (oil), which is

susceptible to air oxidation and

phase separation.[1]

Elevated Temp (>60°C) Moderate

Acid-catalyzed hydrolysis may

occur over prolonged periods,

cleaving the

bond.[1]

Part 2: Troubleshooting Guide (Q&A)
Q1: My aqueous stock solution has developed a yellow tint over time.
Is the compound degrading?
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Diagnosis:Oxidation of the Free Base. While the hydrochloride salt is colorless, trace amounts

of the free amine (equilibrium driven by pH changes or impurities) are susceptible to

-oxidation by dissolved oxygen.[1]

Root Cause: If your water was not degassed or if the pH drifted above 6.5, the equilibrium

shifts toward the free amine:

[1]

Solution: Check the pH.[1] If pH > 6, acidify slightly with dilute HCl.[1] If the color is faint, the

purity is likely still

, but for sensitive kinetics, prepare a fresh stock.[1]

Q2: I observe "oiling out" when adjusting the pH of my reaction
mixture.
Diagnosis:Phase Separation of the Free Amine. The hydrochloride salt is highly water-soluble.

[1] However, the free base, (Cyclopentyloxy)(methyl)amine, is a lipophilic organic oil.[1]

Threshold: This typically occurs at concentrations

when pH exceeds the pKa (approx. 4.5–5.5 for alkoxyamines).[1]

Action: If your protocol requires basic conditions (e.g., nucleophilic attack), add a co-solvent

(MeOH, MeCN, or THF) before basification to maintain homogeneity.[1]

Q3: The mass balance is inconsistent; I am weighing more solid than
expected.
Diagnosis:Hygroscopic Water Uptake. Alkoxyamine salts are hygroscopic.[1] If the container

was left open, the "solid" may contain 5–15% water by weight.

Correction: Dry the solid in a vacuum desiccator over

for 24 hours. Alternatively, determine the precise concentration of your stock solution using
quantitative NMR (qNMR) with an internal standard (e.g., maleic acid) rather than relying on
gravimetric preparation.[1]
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Part 3: Mechanistic Visualization
The following diagram illustrates the pH-dependent equilibrium and the degradation pathway

(hydrolysis) that occurs only under extreme forcing conditions.

(Cyclopentyloxy)(methyl)amine
Hydrochloride

(Stable, Water Soluble)

Free Amine
(Lipophilic Oil)

(Susceptible to Oxidation)

 pH > pKa (~5.0) 
 Deprotonation 

Hydrolysis Products
(Cyclopentanol + Methylhydroxylamine)

 H3O+, Heat (>80°C) 
 Strong Acid Hydrolysis 

N-Oxides / Degradants
(Yellow Color)

 O2 (Air) 
 Slow 
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Figure 1: Stability landscape of (Cyclopentyloxy)(methyl)amine.[1] The primary instability risk

is deprotonation followed by oxidation, rather than hydrolytic cleavage.[1]

Part 4: Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution (100 mM)
Purpose: To create a degradation-resistant stock for long-term use.[1]

Solvent Prep: Degas 10 mL of HPLC-grade water (sparge with Nitrogen/Argon for 15 mins)

to remove dissolved oxygen.[1]

Weighing: Weigh 151.6 mg of (Cyclopentyloxy)(methyl)amine hydrochloride (MW

151.64 g/mol ) quickly to minimize moisture uptake.

Dissolution: Add solid to 8 mL of water. Vortex until fully dissolved.[1]

pH Check: Measure pH. It should be naturally acidic (

pH 3–4). Do not neutralize for storage.

Volume Adjustment: Dilute to exactly 10.0 mL.
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Storage: Aliquot into amber glass vials (to block light) and store at

. Stable for >6 months.

Protocol B: Quality Control via 1H-NMR
Purpose: Verify integrity if degradation is suspected.[1]

Solvent:

.

Key Signals:

Cyclopentyl Methine (

): Look for a multiplet around

4.5–4.8 ppm.[1]

-Methyl (

): Singlet (or doublet if coupling persists) around

2.6–3.0 ppm.[1]

Degradation Markers:

Cyclopentanol: Multiplet shifted upfield (

4.0 ppm).[1]

Methylamine: Distinct shift differing from the alkoxyamine methyl group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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